Protein Degrader Building Blocks
  • Hydroxy-PEG5-t-butyl ester
    Hydroxy-PEG5-t-butyl ester
    • Cat. No.:
    • B608014
    • CAS No.:
    • 850090-09-4
    • Molecular Formula:
    • C17H34O8
    • Molecular Weight:
    • 366.45
    Description
    Hydroxy-PEG5-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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  • Hydroxy-PEG6-Boc
    Hydroxy-PEG6-Boc
    • Cat. No.:
    • B608017
    • CAS No.:
    • 361189-64-2
    • Molecular Formula:
    • C19H38O9
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Hydroxy-PEG6-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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  • Propargyl-PEG2-acid
    Propargyl-PEG2-acid
    • Cat. No.:
    • B610226
    • CAS No.:
    • 1859379-85-3
    • Molecular Formula:
    • C8H12O4
    • Molecular Weight:
    • 172.18 g/mol
    Description
    Propargyl-PEG2-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG3-acid
    Propargyl-PEG3-acid
    • Cat. No.:
    • B610230
    • CAS No.:
    • 1347760-82-0
    • Molecular Formula:
    • C10H16O5
    • Molecular Weight:
    • 216.23 g/mol
    Description
    Propargyl-PEG3-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG6-acid
    Propargyl-PEG6-acid
    • Cat. No.:
    • B610263
    • CAS No.:
    • Molecular Formula:
    • C16H28O8
    • Molecular Weight:
    • 348.39 g/mol
    Description
    Propargyl-PEG6-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC...
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  • Propargyl-PEG1-acid
    Propargyl-PEG1-acid
    • Cat. No.:
    • B1679622
    • CAS No.:
    • 55683-37-9
    • Molecular Formula:
    • C6H8O3
    • Molecular Weight:
    • 128.13 g/mol
    Description
    Propargyl-PEG1-acid is a PEG derivative containing a propargyl group with a terminal carboxylic acid. The terminal carboxylic acid can reacted with primary amine groups in the presence of activators (e.g. EDC, o...
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  • Boc-NH-PEG2-CH2COOH
    Boc-NH-PEG2-CH2COOH
    • Cat. No.:
    • B1682594
    • CAS No.:
    • 108466-89-3
    • Molecular Formula:
    • C11H21NO6
    • Molecular Weight:
    • 263.29 g/mol
    Description
    t-Boc-N-amido-PEG2-CH2CO2H is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activa...
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  • Boc-NH-PEG3-CH2COOH
    Boc-NH-PEG3-CH2COOH
    • Cat. No.:
    • B1682597
    • CAS No.:
    • 462100-06-7
    • Molecular Formula:
    • C13H25NO7
    • Molecular Weight:
    • 307.34 g/mol
    Description
    Boc-NH-PEG3-CH2COOH is a building block. It has been used as a linker in the synthesis of proteolysis-targeting chimeras (PROTACs) targeting MEK. It has also been used as a spacer in the synthesis of radiolabele...
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  • Boc-NH-PEG4-CH2COOH
    Boc-NH-PEG4-CH2COOH
    • Cat. No.:
    • B1682599
    • CAS No.:
    • 876345-13-0
    • Molecular Formula:
    • C15H29NO8
    • Molecular Weight:
    • 351.39 g/mol
    Description
    t-Boc-N-amido-PEG4-CH2CO2H is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activa...
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  • Boc-NH-PEG1-CH2COOH
    Boc-NH-PEG1-CH2COOH
    • Cat. No.:
    • B1682941
    • CAS No.:
    • 142929-49-5
    • Molecular Formula:
    • C9H17NO5
    • Molecular Weight:
    • 219.23 g/mol
    Description
    t-Boc-N-amido-PEG1-CH2CO2H is a PEG derivative containing a terminal carboxylic acid and Boc-protected amino group. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activa...
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